5-Amino-2-morpholin-4-yl-1,3-benzoxazole

• CAS RN: 926225-92-5
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-morpholin-4-yl-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C11H13N3O2/c12-8-1-2-10-9(7-8)13-11(16-10)14-3-5-15-6-4-14/h1-2,7H,3-6,12H2
• InChI Key: QOLUHUNFWRRDQW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(O2)C=CC(=C3)N

Description

5-Amino-2-morpholin-4-yl-1,3-benzoxazole is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-morpholino-5-nitrobenzo[d]oxazole (130 mg, 0.52 mmol) in ethanol/water 1:1 v/v (10 mL) was treated with sodium dithionite (182 mg, 1.04 mmol) at room temperature and then refluxed for 16 h. After cooling, the mixture was diluted with water and extracted with ethyl acetate. The organic layer was dried over anhydrous MgSO4 and evaporated to afford 35 mg (30%) of the title compound.